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2-Acetoxy-2'3',4',5'6'-
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CAS No.: 890099-21-5

Cat. No.: B1323993
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Introduction:

2-Acetoxy-pentafluorobenzophenone is a highly functionalized aromatic ketone with significant
potential in modern organic synthesis. Its structure combines a pentafluorinated phenyl ring,
which is highly susceptible to nucleophilic aromatic substitution (SNAr), with an ortho-acetoxy
group that can be hydrolyzed to a directing hydroxyl group or participate in cyclization
reactions. Furthermore, the benzophenone core is a well-established chromophore, suggesting
applications in photochemistry.[1] The electron-withdrawing nature of the pentafluorophenyl
group is expected to enhance the electrophilicity of the carbonyl carbon, influencing its
reactivity towards nucleophiles. This guide provides detailed application notes and protocols for
the use of 2-acetoxy-pentafluorobenzophenone in the synthesis of complex organic molecules,
drawing upon established principles of fluorinated compound chemistry and benzophenone
reactivity.

Part 1: Synthesis of Substituted Xanthones via
Intramolecular SNAr
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The highly fluorinated benzophenone scaffold is an excellent precursor for the synthesis of
fluorinated xanthones and other related heterocycles.[2][3] The ortho-acetoxy group can be
readily hydrolyzed to a hydroxyl group, which can then act as an intramolecular nucleophile,
displacing an ortho-fluorine atom on the pentafluorophenyl ring in a cyclization reaction. This
approach provides a facile route to novel fluorinated xanthone derivatives, which are of interest
in medicinal chemistry and materials science.

Mechanistic Rationale:

The synthesis proceeds in two steps. First, the acetoxy group of 2-acetoxy-
pentafluorobenzophenone is hydrolyzed under basic conditions to generate a 2-hydroxy-
pentafluorobenzophenone intermediate. In the presence of a suitable base, the resulting
phenoxide is well-positioned to undergo an intramolecular nucleophilic aromatic substitution
(SNAr) reaction, displacing the fluorine atom at the 2'-position of the pentafluorophenyl ring to
form the xanthone core. The strong electron-withdrawing effect of the remaining fluorine atoms
and the carbonyl group activates the ring for this transformation.
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Step 1: Hydrolysis
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Step 2: Intramolecular SNAr Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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